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Compound of Interest

2H-Thiopyran, 3,6-dihydro-2,6-
Compound Name:

dimethyl-
CAS No.: 61049-55-6
Cat. No.: B14591527

Get Quote

Executive Summary

The 2H-thiopyran ring system represents a unique heterocyclic scaffold in medicinal chemistry,
distinct from its oxygenated counterpart (2H-pyran) and its saturated analogs (thianes).
Characterized by a sulfur atom at position 1, a saturated

center at position 2, and a diene system spanning C3—C6, this molecule exhibits specific
conformational preferences that govern its reactivity, particularly in Diels-Alder cycloadditions.
This guide provides a rigorous analysis of the 2H-thiopyran conformational landscape, offering
protocols for spectroscopic validation and structural prediction.

Structural Fundamentals
Geometric Parameters

Unlike the rigid planarity of aromatic thiopyrylium salts or the defined chair conformation of
tetrahydrothiopyrans, 2H-thiopyran adopts a flexible, non-planar geometry. The presence of
two double bonds (
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and

) imparts significant planarity to the C6-S1-C2-C3 segment, but the ring puckers at the
saturated C2 position to relieve torsional strain.

Key Structural Metrics:

Parameter Value (Approx.) Significance

Significantly longer than

C-0 (1.43 A), leading to a

C-S Bond Length 1.82 A ]
flatter ring compared to

2H-pyran.

Typical for conjugated dienes;
C=C Bond Length 1.34 A indicates lack of full

aromaticity.

Sharper than C-O-C (~111°),
C-S—C Angle ~92-95° compressing the ring

geometry.

| Puckering Amplitude | Moderate | The C2 atom lies out of the mean plane defined by S1, C3,
C4, C5, C6. |

The Half-Chair Conformation

The global energy minimum for the 2H-thiopyran ring is the Half-Chair (HC) conformation. In
this arrangement, the atoms S1, C3, C4, C5, and C6 are approximately coplanar, while C2
deviates from this plane. This conformation minimizes torsional strain across the C2—C3 single
bond and the S1-C2 bond.

e Pseudo-axial (

): One substituent at C2 orients perpendicular to the mean plane.

» Pseudo-equatorial (

): The other substituent orients roughly within the plane.
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Conformational Dynamics & Ring Inversion
The conformational flexibility of 2H-thiopyran is defined by a ring inversion process that

interconverts two enantiomeric half-chair forms (

and
).
Inversion Pathway

The transition involves the movement of the C2 atom through a Planar Transition State (TS) or
a shallow Envelope form. Due to the planarity imposed by the diene system and the long C-S
bonds, the energy barrier for this inversion is relatively low compared to saturated
cyclohexanes.

Energy Batrrier:

o Note: This low barrier implies rapid interconversion at room temperature on the NMR
timescale, often resulting in time-averaged signals unless the ring is locked by bulky
substituents or analyzed at low temperatures (< -60°C).

Visualization of Inversion

The following diagram illustrates the dynamic equilibrium between the two half-chair
conformers via the planar transition state.

Ring Flattening
Half-Chair (A) I + ~5 kcal/mol
(C2Up) il

Planar / Envelope TS Relaxation Half-Chair (B)

(High Energy) I  (C2 Down)

Figure 1: Ring Inversion Pathway of 2H-Thiopyran System

Click to download full resolution via product page

Caption: The C2 atom flips through a planar transition state, interconverting pseudo-axial and
pseudo-equatorial substituents.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b14591527/docs?utm_src=pdf-body-img#2h-thiopyran-ring-system-conformational-analysis-structural-dynamics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14591527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol: Spectroscopic Validation (NMR)

To determine the conformation of a specific 2H-thiopyran derivative, researchers should utilize
H NMR coupling constants (

-values). The magnitude of vicinal couplings (

) is governed by the Karplus relationship and is diagnostic of the dihedral angle.[1][2]

Diagnostic Coupling Constants

Focus on the interactions between protons at C2 and C3.

Coupling Constant (
Interaction Structural Implication

)

Indicates anti-periplanar

relationship (

8-11Hz

). Confirms pseudo-axial

orientation.

Indicates gauche relationship (
2-5Hz ). Confirms pseudo-equatorial

orientation.

Typical for cis-alkene protons
10-12Hz )./p. p

within a 6-membered ring.

Allylic coupling; detectable in
1-2Hz Y Ping

high-resolution spectra.

Experimental Workflow

o Sample Preparation: Dissolve 5-10 mg of the compound in

or

. Benzene-
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often provides better resolution for overlapping signals.
e Acquisition:
o Acquire a standard 1D

H NMR spectrum.

o If signals are averaged (broad peaks), perform a Variable Temperature (VT) NMR
experiment. Cool the sample to -80°C to freeze the ring inversion and resolve distinct
conformers.

e Analysis:
o Identify the C2 methylene protons (typically
3.0—4.0 ppm).
o Measure

3]

o Decision Rule:

Hz is observed for one proton, the ring is locked in a half-chair where that proton is
pseudo-axial.

» |f only an average
Hz is seen at RT, the ring is flipping rapidly.

Reactivity Context: Diels-Alder Cycloadditions[4]

The conformation of the 2H-thiopyran ring dictates its reactivity profile, particularly when acting
as a diene in Diels-Alder reactions.

o Planarity & Diene Reactivity: The half-chair conformation maintains the C3—-C4-C5-C6 diene
system in a near-planar arrangement (

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/figure/Vicinal-coupling-constants-3-J-H2-H3-for-1a-c-in-free-state_tbl2_354867570
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14591527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

-cis), which is a prerequisite for [4+2] cycloadditions.

o Stereoselectivity: Substituents at C2 that adopt a pseudo-equatorial position to minimize 1,3-
allylic strain often direct the approach of the dienophile, leading to high endo/exo selectivity.

o Sulfur Effect: The long C-S bond reduces steric crowding around the diene compared to
cyclohexadienes, potentially accelerating reaction rates with bulky dienophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b14591527?utm_src=pdf-custom-synthesis#bc-rfq
https://fiveable.me/organic-chem/key-terms/vicinal-coupling
https://www.chem.uci.edu/~jsnowick/groupweb/Maestro/coupling_constants.pdf
https://www.researchgate.net/figure/Vicinal-coupling-constants-3-J-H2-H3-for-1a-c-in-free-state_tbl2_354867570
https://www.academia.edu/34636967/Vicinal_1_H_1_H_NMR_Coupling_Constants_from_Density_Functional_Theory_as_Reliable_Tools_for_Stereochemical_Analysis_of_Highly_Flexible_Multichiral_Center_Molecules
https://www.beilstein-journals.org/bjoc/articles/20/208
https://www.beilstein-journals.org/bjoc/articles/20/208
https://pubchem.ncbi.nlm.nih.gov/compound/2H-Thiopyran-2-thione
https://www.benchchem.com/product/b14591527/docs#2h-thiopyran-ring-system-conformational-analysis-structural-dynamics
https://www.benchchem.com/product/b14591527/docs#2h-thiopyran-ring-system-conformational-analysis-structural-dynamics
https://www.benchchem.com/product/b14591527/docs#2h-thiopyran-ring-system-conformational-analysis-structural-dynamics
https://www.benchchem.com/product/b14591527/docs#2h-thiopyran-ring-system-conformational-analysis-structural-dynamics
https://www.benchchem.com/product/b14591527?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14591527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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